Cas no 1167414-90-5 ((1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride)

• Product Name: (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride
• CAS No: 1167414-90-5
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• MDL: MFCD11101202
• CID: 1030903
• PubChem ID: 45072353
• Update Time: 2025-11-02

(1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Chlorophenyl)ethanamine hydrochloride
• (R)-1-(3-Chlorophenyl)ethamine hydrochloride
• (1R)-1-(3-Chlorophenyl)ethanamine hydrochloride
• (R)-1-(3-CHLOROPHENYL)ETHANAMINE-HCl
• AK133435
• B-1921
• KB-144692
• SureCN2149707
• [(1R)-1-(3-chlorophenyl)ethyl]amine hydrochloride
• 1167414-90-5
• J-501728
• CS-0196526
• (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride
• (1R)-1-(3-Chlorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• DTXSID10662537
• EN300-178452
• (AlphaR)-3-chloro-alpha-methylbenzenemethanamine hcl
• AKOS015846168
• (1R)-1-(3-chlorophenyl)ethanamine;hydrochloride
• SCHEMBL2149707
• MFCD11101202
• AS-62782
• (r)-1-(3-chlorophenyl)ethanamine hcl
• (R)-1-(3-Chlorophenyl)ethanaminehydrochloride
• Y10165
• DB-353562

• MDL： MFCD11101202
• Inchi： 1S/C8H10ClN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
• InChI Key： UZDXSKJUCKLUON-FYZOBXCZSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](C)N.Cl

Computed Properties

• Exact Mass: 191.0268547g/mol
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride

Comprehensive Guide to (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride (CAS No. 1167414-90-5): Properties, Applications, and Market Insights

(1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride (CAS No. 1167414-90-5) is a chiral amine derivative with significant importance in pharmaceutical and chemical research. This compound, characterized by its 3-chlorophenyl moiety and hydrochloride salt form, is widely utilized in asymmetric synthesis and drug development. Its unique stereochemistry (R-configuration) makes it particularly valuable for creating enantiomerically pure compounds, a growing demand in modern medicinal chemistry.

The molecular structure of (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride features a chlorinated aromatic ring attached to an ethylamine backbone, with the hydrochloride salt enhancing its stability and solubility. Researchers frequently search for "chiral building blocks for drug synthesis" or "CAS 1167414-90-5 applications," reflecting the compound's relevance in developing novel therapeutic agents. Recent trends in green chemistry have also increased interest in such compounds due to their potential for more efficient synthetic pathways.

In pharmaceutical applications, (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride serves as a key intermediate for various active pharmaceutical ingredients (APIs). Its chiral purity is crucial for developing drugs with improved efficacy and reduced side effects, addressing current industry demands for "enantioselective synthesis methods." The compound's 3-chlorophenyl group contributes to enhanced binding affinity in many receptor-targeted therapies, making it valuable for neurological and cardiovascular drug research.

The global market for chiral amine derivatives like 1167414-90-5 has grown significantly, driven by increasing demand for "precision pharmaceuticals" and "targeted therapies." Analytical techniques such as HPLC and chiral chromatography are commonly employed to verify the compound's enantiomeric purity, with many researchers searching for "CAS 1167414-90-5 analytical methods." The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

Recent advancements in continuous flow chemistry have opened new possibilities for scaling up production of (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride, addressing common queries about "large-scale chiral amine synthesis." The compound's hydrochloride salt form offers advantages in handling and formulation, while maintaining excellent solubility in various solvents. These properties make it particularly useful for "high-throughput screening" applications in drug discovery programs.

Quality control of 1167414-90-5 involves rigorous testing for enantiomeric excess and residual solvents, with specifications often exceeding 98% purity. The pharmaceutical industry's focus on "quality by design" approaches has increased demand for well-characterized intermediates like this chiral amine hydrochloride. Regulatory considerations for such compounds emphasize proper documentation of synthetic routes and impurity profiles.

Emerging applications of (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride include its use in catalysis and material science, particularly in developing chiral ligands for asymmetric transformations. Researchers investigating "chiral auxiliaries in organic synthesis" frequently encounter this compound. Its versatility is further demonstrated in academic settings, where it serves as a model compound for teaching stereochemistry principles and chiral resolution techniques.

The synthesis of 1167414-90-5 typically involves enantioselective reduction of the corresponding ketone precursor, followed by salt formation. Process optimization for this compound often focuses on improving atom economy and reducing environmental impact, aligning with current "sustainable chemistry" initiatives. The 3-chloro substitution pattern on the aromatic ring provides unique electronic properties that influence the compound's reactivity in subsequent transformations.

Storage and handling recommendations for (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride emphasize protection from moisture and maintenance of controlled room temperature conditions. These precautions ensure the compound's long-term stability, an important consideration for pharmaceutical manufacturers. The growing interest in "chiral drug intermediates" has led to expanded commercial availability of this material from specialty chemical suppliers worldwide.

Future research directions for CAS 1167414-90-5 may explore its potential in biocatalysis applications or as a template for designing novel chiral catalysts. The compound's structural features continue to inspire investigations into "structure-activity relationships" in medicinal chemistry. As the pharmaceutical industry moves toward more sophisticated chiral therapeutics, intermediates like (1R)-1-(3-chlorophenyl)ethan-1-amine hydrochloride will remain essential tools for drug discovery and development.